Cas no 21835-01-8 (3-ethyl-2-hydroxycyclopent-2-en-1-one)

• Product Name: 3-ethyl-2-hydroxycyclopent-2-en-1-one
• CAS No: 21835-01-8
• Molecular Formula: C₇H₁₀O₂
• Molecular Weight: 126.1531
• MDL: MFCD00012391
• CID: 51881
• PubChem ID: 24858208

3-ethyl-2-hydroxycyclopent-2-en-1-one Properties

Names and Identifiers

• 3-Ethyl-2-hydroxycyclopent-2-enone
• Ethylcyclopentenolone
• 3-Ethyl-2-hydroxy-2-cyclopenten-1-one
• 3-ethyl-2-hydroxycyclopent-2-en-1-one
• 2-Cyclopenten-1-one,3-ethyl-2-hydroxy
• 2-hydroxy-3-ethyl-2-cyclopenten-1-on
• 2-Hydroxy-3-ethyl-2-cyclopenten-1-one
• 2-Hydroxy-3-ethyl-2-cyclopentene-1-one
• 2-hydroxy-3-ethyl-2-cyclopentenone
• 2-hydroxy-3-ethylcyclopent-2-en-1-one
• 3-Ethyl-2-cyclopenten-2-ol-1-one
• 3-ETHYL-2-HYDROXY-2-CYCL
• 3-Ethyl-2-hydroxy-2-cyclopenten-1-on
• 3-Ethyl-2-hydroxy-2-cyclopenten-1-one solution
• EINECS 244-606-5
• 3-Ethylcyclopentan-1,2-dione
• Ethylcyclotene
• 2-Cyclopenten-1-one, 3-ethyl-2-hydroxy-
• FEMA No. 3152
• XH8EA788C9
• JHWFWLUAUPZUCP-UHFFFAOYSA-N
• 3-Ethyl-2-hydroxy-2-cyclopentenone
• Enol-3-Ethyl-1,2-cyclopentanedione
• 2-Cyclopenten-1-one, 2-hy

• MDL： MFCD00012391
• InChIKey： JHWFWLUAUPZUCP-UHFFFAOYSA-N
• Inchi： 1S/C7H10O2/c1-2-5-3-4-6(8)7(5)9/h9H,2-4H2,1H3
• SMILES： O([H])C1C(C([H])([H])C([H])([H])C=1C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 126.06800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 126.06808
• Heavy Atom Count: 9
• Complexity: 168
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Tautomer Count: 21
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 1.57140
• PSA: 37.30000
• Refractive Index: n20/D 1.476
• Boiling Point: 75°C/0.3mmHg(lit.)
• Melting Point: 39.0 to 43.0 °C
• Flash Point: Fahrenheit: 224.6 ° f
  Celsius: 107 ° c
  
• FEMA: 3152
• Color/Form: 50 wt. % in propylene glycol
• Color/Form: White crystalline powder with aroma of maple, caramel, smoke and coffee
• Solubility: Soluble in ethanol, glycerol, benzyl alcohol and water
• Density: 1.067 g/mL at 25 °C

3-ethyl-2-hydroxycyclopent-2-en-1-one Security Information

• Symbol:
• WGK Germany：3
• Safety Term：26-36
• Safety Instruction： S26-S36
• Risk Phrases：R20/22
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H317
• Warning Statement： P280
• Storage Condition：2-8°C
• Risk Phrases： 43
• Signal Word：Warning

3-ethyl-2-hydroxycyclopent-2-en-1-one Customs Data

• HS CODE：2914509090
• Customs Data：

  China Customs Code:

  2914400090

  Overview:

  2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic ketones